Cas no 16033-21-9 (1-Triazene,1-methyl-3-phenyl-)

• Product Name: 1-Triazene,1-methyl-3-phenyl-
• CAS No: 16033-21-9
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 146488
• PubChem ID: 85248
• Update Time: 2025-04-19

1-Triazene,1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Triazene,1-methyl-3-phenyl-
• 3-Methyl-1-phenyltriazene
• N-(methyldiazenyl)aniline
• 1-Methyl-3-phenyltriazene
• 1-Phenyl-3-methyl-triazen
• 1-phenyl-3-methyltriazene
• 1-Phenyl-3-monomethyltriazene
• 3-Methyl-1-phenyl-triazen
• 3-Methyl-1-phenyltriazine
• Methylaminoazobenzene
• Methylphenyltriazene
• N-Methyl-N'-phenyl-triazen
• N-methyl-N'-phenyl-triazene
• Phenylmonomethyltriazene
• PMMT
• Triazene, 3-methyl-1-phenyl-
• Triazene, 3-monomethyl-1-phenyl-
• AKOS006279617
• Phenyl-mono-methyl-triazen
• NSC136056
• SCHEMBL22263150
• 16033-21-9
• 1-methyl-3-phenyl-1-triazene
• Triazene, 1-methyl-3-phenyl-
• NSC 136056
• 1-Phenyl-3-monomethyl-triazene
• 1-Triazene, 1-methyl-3-phenyl-
• DTXSID50166862
• CHEMBL121569
• 1-Phenyl-3-methyltriazine
• WLN: 1MNUNR
• NSC-136056
• SCHEMBL9119900

• Inchi： 1S/C7H9N3/c1-8-10-9-7-5-3-2-4-6-7/h2-6H,1H3,(H,8,9)
• InChI Key： MPEZFYGMDYORDA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)/N=N/C

Computed Properties

• Exact Mass: 135.07977
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1423 (rough estimate)
• Boiling Point: 238.87°C (rough estimate)
• Flash Point: 71.3°C
• Refractive Index: 1.5400 (estimate)
• PSA: 36.75